Cas no 1361602-42-7 (2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361602-42-7
• MF: C₁₁H₄Cl₄FN
• MW: 310.966562271118
• CID: 4923556
• Update Time: 2025-06-07

2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4FN/c12-7-1-5(2-8(13)10(7)14)6-3-9(16)11(15)17-4-6/h1-4H
• InChI Key： NGNQUSXLLBMKSR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=C(C=1)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine

Introduction to 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361602-42-7)

2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine, with the CAS number 1361602-42-7, is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with chlorine and fluorine atoms, as well as a trichlorophenyl group. These substituents contribute to its chemical stability and reactivity, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine has been extensively analyzed using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These methods have provided detailed insights into the molecular geometry and electronic properties of the compound, which are crucial for understanding its behavior in different chemical environments.

In recent years, 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine has gained significant attention due to its potential biological activities. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine effectively inhibits the proliferation of cancer cells by interfering with specific signaling pathways involved in cell growth and survival.

The anti-inflammatory effects of 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine have also been investigated. Research conducted by a team at the University of California demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its biological activities, 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine has been explored for its use as an intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding its utility in organic synthesis. For example, it has been used as a building block in the synthesis of novel pyridine derivatives with enhanced pharmacological properties.

The environmental impact of 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine has also been a subject of interest. Studies have shown that this compound is relatively stable under environmental conditions but can be degraded through biotic and abiotic processes. Understanding its environmental fate is crucial for assessing its potential risks and developing strategies for safe disposal and management.

In conclusion, 2-Chloro-3-fluoro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361602-42-7) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activities make it an important molecule for further investigation and development in medicinal chemistry and pharmaceutical sciences.